Cas no 106063-70-1 (3-Buten-2-one, 3-(4-(2-(diethylamino)ethoxy)phenoxy)-4-phenyl-, citrate (1:1), (Z)-)

• Product Name: 3-Buten-2-one, 3-(4-(2-(diethylamino)ethoxy)phenoxy)-4-phenyl-, citrate (1:1), (Z)-
• CAS No: 106063-70-1
• MF: C₂₈H₃₅NO₁₀
• MW: 545.578209161758
• CID: 155169
• PubChem ID: 6435715
• Update Time: 2025-04-19

3-Buten-2-one, 3-(4-(2-(diethylamino)ethoxy)phenoxy)-4-phenyl-, citrate (1:1), (Z)- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 3-(4-(2-(diethylamino)ethoxy)phenoxy)-4-phenyl-, citrate (1:1), (Z)-
• 2-(carboxymethyl)-2,4-dihydroxy-4-oxobutanoate,diethyl-[2-[4-[(Z)-3-oxo-1-phenylbut-1-en-2-yl]oxyphenoxy]ethyl]azanium
• 3-BUTEN-2-ONE, 3-(4-(2-(DIETHYLAMINO)ETHOXY)PHENOXY)-4-PHENYL-, CITRAT E (1:1), (
• (Z)-3-(4-(2-(Diethylamino)ethoxy)phenoxy)-4-phenyl-3-buten-2-one citrate
• 2-(carboxymethyl)-2,4-dihydroxy-4-oxobutanoate
• AC1O5KBQ
• diethyl-[2-[4-[(Z)-3-oxo-1-phenylbut-1-en-2-yl]oxyphenoxy]ethyl]azanium
• LS-47276
• 106063-70-1

• Inchi： 1S/C22H27NO3.C6H8O7/c1-4-23(5-2)15-16-25-20-11-13-21(14-12-20)26-22(18(3)24)17-19-9-7-6-8-10-19;7-3(8)1-6(13,5(11)12)2-4(9)10/h6-14,17H,4-5,15-16H2,1-3H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)/b22-17-;
• InChI Key： WTZPAPRXKGPAKD-JJECXDOKSA-N
• SMILES： O(C1C=CC(=CC=1)O/C(/C(C)=O)=C\C1C=CC=CC=1)CC[NH+](CC)CC.OC(C(=O)[O-])(CC(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 545.22615
• Monoisotopic Mass: 545.22609631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 39
• Rotatable Bond Count: 14
• Complexity: 653
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 175Ų

Experimental Properties

• PSA: 174.93